3-BTMD

COMT Assay Analytical Sensitivity LC-FD
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H11NO4S
Molecular Weight 325.3 g/mol
Cat. No. B15555902
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-BTMD
Molecular FormulaC17H11NO4S
Molecular Weight325.3 g/mol
Structural Identifiers
InChIInChI=1S/C17H11NO4S/c1-21-15-12(19)7-6-9-8-10(17(20)22-14(9)15)16-18-11-4-2-3-5-13(11)23-16/h2-8,19H,1H3
InChIKeyAXTQROOHZYREOZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-BTMD for COMT Activity Detection


3-BTMD (CAS 2115701-43-2) is the methylated product generated by the specific catalysis of the catechol-O-methyltransferase (COMT) enzyme on the fluorescent substrate 3-BTD (Ex=390 nm, Em=510 nm) . It serves as the key analytical target in a liquid chromatography-fluorescence detection (LC-FD) method designed to precisely measure COMT activity in complex biological samples, such as human erythrocytes and cell homogenates [1]. This compound is central to a validated assay known for its exceptional sensitivity and robustness, offering a distinct advantage over traditional COMT activity assays [1].

Fluorometric LC-FD detection product
Quantitative readout for COMT activity in erythrocytes and cell homogenates
Reported high-sensitivity LC-FD method context

Why 3-BTMD Cannot Be Substituted


Substituting 3-BTMD with generic COMT probes or alternative assay readouts is not a reliable procurement strategy for high-precision COMT activity studies. The established LC-FD method, which quantifies 3-BTMD, provides a verified limit of quantification (LOQ) of 0.0083 nM, which is nearly 10-fold more sensitive than previously published methods [1]. Furthermore, the method's performance is validated with intra- and inter-day relative standard deviation (RSD) of less than 5% and demonstrates robust anti-interference against endogenous biological substances [1]. These performance metrics are not guaranteed when substituting with structurally similar fluorophores or using less sensitive detection modalities (e.g., UV absorbance). The quantitative and validated nature of the 3-BTMD detection method provides a level of analytical certainty that generic substitution cannot match, ensuring data reproducibility and study integrity [1].

Detection limit context may differ
Alternative fluorophores or detection modes may not replicate the reported LOQ sensitivity of the 3-BTMD LC-FD method.
Assay precision is method-specific
Intra- and inter-day RSD performance is validated only for this method; generic probes or UV-based readouts may shift reproducibility.
Anti-interference cannot be assumed
The robust matrix-effect profile is specific to 3-BTMD LC-FD detection; substitutes risk interference from endogenous substances.

3-BTMD Assay Performance Evidence


Superior Detection Sensitivity

The LC-FD method utilizing 3-BTMD as the quantified product provides a 10-fold improvement in the limit of quantification (LOQ) compared to previously established methods for measuring COMT activity [1].

Detection Sensitivity
Reported
LOQ: 0.0083 nM (~10-fold improvement over previous methods)
Enables low-abundance COMT detection in native samples.
Single-source method validation; class-level inference.
COMT Assay Analytical Sensitivity LC-FD

High Precision and Reproducibility

The validated LC-FD method for quantifying 3-BTMD demonstrates high precision, with intra- and inter-day relative standard deviations (RSD) consistently lower than 5% [1].

Assay Precision
Reported
Intra- and inter-day RSD
Supports consistent inter-run data quality.
Method-specific validation; supporting evidence.
Anti-Interference
Reported
No interference from endogenous substances observed
Reduces matrix-effect risk in complex biological samples.
Erythrocyte/homogenate assessment; method context.
Assay Precision Reproducibility COMT Activity

Robust Anti-Interference

The fluorometric detection of 3-BTMD demonstrates excellent anti-interference ability, with no observed effects from endogenous substances commonly found in biological samples [1].

Anti-Interference
Reported
No interference from endogenous substances observed
Reduces matrix-effect risk in complex biological samples.
Erythrocyte/homogenate assessment; method context.
Matrix Effects Fluorescence Detection Assay Specificity

3-BTMD Research Applications


Erythrocyte COMT Activity Quantification

Utilize the LC-FD method with 3-BTMD to measure basal COMT activity in individual human erythrocyte samples. The assay's high sensitivity (LOQ 0.0083 nM) and precision (RSD < 5%) enable the detection of subtle, inter-individual variations in COMT activity [1]. This application is crucial for studies investigating COMT as a peripheral biomarker for central nervous system disorders or for understanding pharmacokinetic variability in catechol drug metabolism [1].

COMT Inhibitor Screening in Cell Homogenates

Employ 3-BTMD as the analytical endpoint in a cell-based assay to screen for novel COMT inhibitors. The robust anti-interference property of the 3-BTMD detection method ensures accurate quantification of enzyme inhibition directly in complex cell homogenates without matrix effects [1]. This accelerates lead compound discovery by providing reliable, high-sensitivity data from physiologically relevant enzyme sources [1].

COMT Reaction Kinetic Studies

Integrate 3-BTMD quantification into a multi-substrate kinetic system to study the ordered sequential mechanism of COMT. The sensitive fluorescence response of 3-BTMD allows for real-time or end-point monitoring of the methylation reaction, providing data to determine kinetic parameters and ligand binding modes [2]. This approach is valuable for characterizing COMT's catalytic behavior and for developing novel functional ligands [2].

Application
Selection Property
Validation Focus
Erythrocyte COMT activity quantification
High-sensitivity LC-FD detection
Inter-individual enzyme activity variability
COMT inhibitor screening in cell homogenates
Anti-interference detection method
Native matrix enzyme inhibition assessment
COMT reaction kinetic studies
Fluorometric product quantification
Multi-substrate kinetic parameter determination

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for 3-BTMD

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.